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Introduction
Bis(trimethylsilyl)peroxide (BTSP), with the chemical formula ((CH₃)₃SiO)₂, is an

organosilicon compound that serves as a versatile and valuable reagent in modern organic

synthesis.[1][2] As a colorless liquid soluble in many aprotic organic solvents, it functions as an

anhydrous equivalent of hydrogen peroxide.[1][3] This property makes it particularly useful for

sensitive oxidation reactions where the presence of water would be detrimental. This technical

guide provides a comprehensive overview of the physical and chemical properties of BTSP,

detailed experimental protocols for its synthesis and key applications, and a discussion of its

reactivity and handling considerations.

Physical and Chemical Properties
Bis(trimethylsilyl)peroxide is a colorless liquid with a slight odor.[4] It is characterized by the

presence of a peroxide linkage (O-O) between two trimethylsilyl groups.[5] This unique

structure imparts specific reactivity, distinguishing it from common organic peroxides.[5]
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The key physical and spectroscopic data for Bis(trimethylsilyl)peroxide are summarized in

the tables below for easy reference and comparison.

Table 1: Physical Properties of Bis(trimethylsilyl)peroxide

Property Value Reference(s)

Molecular Formula C₆H₁₈O₂Si₂ [5][6]

Molecular Weight 178.38 g/mol [4][5][6]

CAS Number 5796-98-5 [1][5]

Appearance Colorless liquid/oil [1][4][5]

Density 0.829 g/cm³ [1][4]

Boiling Point 35 °C @ 35 mmHg [1][4]

41 °C @ 30 mmHg [7]

Melting Point < 0 °C [5][8]

Flash Point < 40 °C [5]

Solubility
Soluble in aprotic organic

solvents
[1][5][7]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[5][8]

Table 2: Spectroscopic Data for Bis(trimethylsilyl)peroxide

Spectrum Type Data Reference(s)

¹H NMR (500 MHz, CDCl₃) δ: 0.187 ppm [5]

¹³C NMR (125 MHz, CDCl₃) δ: -1.40 ppm [5]
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A common and reliable method for the synthesis of Bis(trimethylsilyl)peroxide involves the

use of a diazabicyclooctane-hydrogen peroxide (DABCO·2H₂O₂) complex. This procedure

avoids the need for highly concentrated and potentially hazardous hydrogen peroxide

solutions.[5][9]
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Step 1: Formation of DABCO·2H₂O₂ Complex

Step 2: Synthesis of Bis(trimethylsilyl)peroxide

DABCO in THF

Mix at 0 °C with vigorous stirring

35% H₂O₂

Filter and wash with cold THF

Dry under reduced pressure

DABCO·2H₂O₂ Complex

DABCO·2H₂O₂ Complex

Mix and cool to 0 °C

Additional DABCO Dry Dichloromethane

Add TMSCl dropwise at 0 °C,
stir for 5 hr at room temperature

Chlorotrimethylsilane

dropwise

Filter and wash precipitate with pentane

Concentrate filtrate under reduced pressure

Crude Bis(trimethylsilyl)peroxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of Bis(trimethylsilyl)peroxide.
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Detailed Methodology:

Part A: Diazabicyclooctane-hydrogen peroxide (DABCO·2H₂O₂) complex

In a two-necked flask equipped with a dropping funnel and a thermometer, dissolve

diazabicyclooctane (DABCO) (28.05 g, 0.25 mol) in tetrahydrofuran (THF) (375 mL).[5]

Cool the flask to 0 °C using an ice-salt bath.[5]

Slowly add a 35% solution of hydrogen peroxide (49 mL, 0.5 mol) while maintaining the

temperature at 0 °C with vigorous stirring. A precipitate will form immediately.[5]

Continue stirring at 0 °C for 1 hour after the addition is complete.[5]

Filter the mixture through a Büchner funnel, wash the collected precipitate with cold THF

(3 x 50 mL), and dry under reduced pressure (2 mm, 35–40 °C) for 2 hours. This yields the

DABCO·2H₂O₂ complex.[5]

Part B: Bis(trimethylsilyl)peroxide (BTSP)

In a three-necked flask under an argon atmosphere, place the prepared DABCO·2H₂O₂

complex (28.3 g, 0.157 mol) and additional DABCO (28 g, 0.25 mol).[5]

Add dry dichloromethane (700 mL) and cool the mixture to 0 °C.[5]

Add chlorotrimethylsilane (80 mL, 0.628 mol) dropwise, ensuring the temperature remains

at 0 °C.[5]

Stir the resulting mixture for 5 hours at room temperature.[5]

Filter the mixture through a sintered Büchner funnel and wash the precipitate with pentane

(2 x 25 mL).[5]

The filtrate is then concentrated under reduced pressure to yield

Bis(trimethylsilyl)peroxide as a clear, colorless liquid.[5] For synthetic purposes, this

crude product can often be used without further purification.[5]
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Bis(trimethylsilyl)peroxide is an effective reagent for the Baeyer-Villiger oxidation of ketones

to esters or lactones, particularly for substrates that are sensitive to protic acids.[9] The

reaction can be catalyzed by a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate

(TMSOTf), or conducted in ionic liquids which can act as both the solvent and catalyst.[9][10]

Reaction Mechanism for Baeyer-Villiger Oxidation using BTSP

Ketone
(R-C(=O)-R')

Criegee-like Intermediate

Bis(trimethylsilyl)peroxide
((CH₃)₃SiO)₂

Catalyst
(e.g., TMSOTf or Ionic Liquid)

activates

Ester/Lactone
(R-O-C(=O)-R' or cyclic ester)

Rearrangement

Hexamethyldisiloxane
((CH₃)₃Si)₂O

Click to download full resolution via product page

Caption: Generalized mechanism of Baeyer-Villiger oxidation using BTSP.

Representative Experimental Protocol for Baeyer-Villiger Oxidation in an Ionic Liquid:

To a solution of the ketone in an ionic liquid such as 1-butyl-3-methylimidazolium

trifluoromethanesulfonate (bmimOTf), add Bis(trimethylsilyl)peroxide.[10]

Stir the mixture at room temperature. The ionic liquid can serve as both the solvent and the

catalyst.[10]
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Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, extract the product with an organic solvent (e.g., diethyl ether). The ionic

liquid, containing the catalyst, can often be recovered and reused.[10]

Wash the combined organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), and

concentrate under reduced pressure to obtain the crude ester or lactone.

Purify the product by column chromatography if necessary.

BTSP is also utilized in the synthesis of 1,2,4,5-tetroxanes, which are of interest for their

potential biological activities.[5] This involves the condensation of BTSP with aldehydes or

ketones, typically catalyzed by trimethylsilyl trifluoromethanesulfonate.[5]

Stability and Handling
Bis(trimethylsilyl)peroxide is a relatively stable peroxide under controlled conditions but

requires careful handling.[4][5]

Storage: It should be stored in sealed containers at temperatures below 10 °C.[4] It is

sensitive to moisture and heat.[5]

Hazards: As with other peroxides, there is a potential risk of explosion, especially when

heated or in the presence of metals.[4] Detonations have been reported during transfer with

metal hypodermic needles; therefore, the use of plastic or glass is recommended.[3][4]

Incompatibilities: It should be kept away from flammable materials, metals, and oxidizing

agents.[4]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical goggles,

neoprene or nitrile rubber gloves, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated fume hood.[4]

Conclusion
Bis(trimethylsilyl)peroxide is a powerful and versatile reagent in organic chemistry, offering a

valuable anhydrous source of peroxide for a range of oxidative transformations. Its utility in
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reactions such as the Baeyer-Villiger oxidation and the synthesis of tetroxanes makes it an

important tool for researchers and scientists in academia and industry, including those in drug

development. A thorough understanding of its properties, combined with adherence to proper

handling and storage procedures, is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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